4-(1H-1,2,3-Benzotriazol-1-yl)-5-(4-chloro-3-methylphenoxy)phthalonitrile
4-(1H-1,2,3-Benzotriazol-1-yl)-5-(4-chloro-3-methylphenoxy)phthalonitrile
Brand Name:
Vulcanchem
CAS No.:
492447-18-4
VCID:
VC0436653
InChI:
InChI=1S/C21H12ClN5O/c1-13-8-16(6-7-17(13)22)28-21-10-15(12-24)14(11-23)9-20(21)27-19-5-3-2-4-18(19)25-26-27/h2-10H,1H3
SMILES:
CC1=C(C=CC(=C1)OC2=C(C=C(C(=C2)C#N)C#N)N3C4=CC=CC=C4N=N3)Cl
Molecular Formula:
C21H12ClN5O
Molecular Weight:
385.8g/mol
4-(1H-1,2,3-Benzotriazol-1-yl)-5-(4-chloro-3-methylphenoxy)phthalonitrile
CAS No.: 492447-18-4
Main Products
VCID: VC0436653
Molecular Formula: C21H12ClN5O
Molecular Weight: 385.8g/mol
| CAS No. | 492447-18-4 |
|---|---|
| Product Name | 4-(1H-1,2,3-Benzotriazol-1-yl)-5-(4-chloro-3-methylphenoxy)phthalonitrile |
| Molecular Formula | C21H12ClN5O |
| Molecular Weight | 385.8g/mol |
| IUPAC Name | 4-(benzotriazol-1-yl)-5-(4-chloro-3-methylphenoxy)benzene-1,2-dicarbonitrile |
| Standard InChI | InChI=1S/C21H12ClN5O/c1-13-8-16(6-7-17(13)22)28-21-10-15(12-24)14(11-23)9-20(21)27-19-5-3-2-4-18(19)25-26-27/h2-10H,1H3 |
| Standard InChIKey | LXLWOHKVNRXRPH-UHFFFAOYSA-N |
| SMILES | CC1=C(C=CC(=C1)OC2=C(C=C(C(=C2)C#N)C#N)N3C4=CC=CC=C4N=N3)Cl |
| Canonical SMILES | CC1=C(C=CC(=C1)OC2=C(C=C(C(=C2)C#N)C#N)N3C4=CC=CC=C4N=N3)Cl |
| PubChem Compound | 3788976 |
| Last Modified | Nov 11 2021 |
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